10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol

• CAS No.: 5025-33-2
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 10-(1,4-dioxan-2-yloxy)phenanthren-9-ol
• InChI: InChI=1S/C18H16O4/c19-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)18(17)22-16-11-20-9-10-21-16/h1-8,16,19H,9-11H2
• InChI Key: ISOHTLRXGDQGSX-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)OC2=C(C3=CC=CC=C3C4=CC=CC=C42)O

Description

10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol is a chemical compound with a complex structure that includes a phenanthrene backbone and a dioxane ring

Preparation Methods

The synthesis of 10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol typically involves the reaction of phenanthren-9-ol with 1,4-dioxane under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form ketones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

10-[(1,4-Dioxan-2-yl)oxy]phenanthren-9-ol can be compared with other similar compounds, such as:

Phenanthren-9-ol: Lacks the dioxane ring, which may affect its chemical properties and reactivity.

1,4-Dioxane derivatives: These compounds have similar ring structures but different functional groups, leading to variations in their chemical behavior.

The uniqueness of this compound lies in its combination of the phenanthrene backbone and the dioxane ring, which imparts distinct chemical and biological properties.